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Introduction

Atorvastatin is a synthetic lipid-lowering agent that acts as a competitive inhibitor of HMG-CoA
reductase, a key enzyme in cholesterol biosynthesis.[1][2] It is widely used in the treatment of
hypercholesterolemia.[1][3] Accurate and reliable analytical methods are crucial for the
guantitative determination of Atorvastatin in bulk drug and pharmaceutical dosage forms. This
application note describes a simple, rapid, and cost-effective UV-Visible spectrophotometric
method for the estimation of Atorvastatin. The method is validated in accordance with
International Council for Harmonisation (ICH) guidelines.[1][3]

Principle

The method is based on the measurement of the ultraviolet absorbance of Atorvastatin in a
suitable solvent. Atorvastatin exhibits a characteristic absorption maximum (Amax) in the UV
region, and the absorbance at this wavelength is directly proportional to the concentration of
the drug in the solution, following the Beer-Lambert law.
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Experimental Protocols
Instrumentation

A UV-Visible spectrophotometer with a 1 cm quartz cell is used for all absorbance
measurements.

Reagents and Materials

» Atorvastatin reference standard

o Methanol (Spectroscopic grade)[4][5]

o Ethanol (Analytical grade)[3][6]

« Distilled water

o Atorvastatin tablets (for sample analysis)
e Volumetric flasks

e Pipettes

Analytical balance

Selection of Solvent

Methanol and ethanol are commonly used solvents for the UV-Visible spectrophotometric
analysis of Atorvastatin.[3][4][6] Methanol is often preferred due to its good solubilizing capacity
for Atorvastatin and minimal interference in the UV region of interest.[4][7][8]

Preparation of Standard Stock Solution

» Accurately weigh 10 mg of Atorvastatin reference standard.[3][4]
o Transfer the weighed standard into a 100 mL volumetric flask.[3][4]

e Dissolve the standard in a small amount of the chosen solvent (e.g., methanol).
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e Make up the volume to 100 mL with the same solvent to obtain a standard stock solution of
100 pg/mL.[4][6]

Determination of Wavelength of Maximum Absorbance
(Amax)

o From the standard stock solution, pipette an appropriate volume and dilute with the solvent
to obtain a concentration of approximately 10 pg/mL.

e Scan the resulting solution in the UV spectrophotometer over the wavelength range of 200-
400 nm against a solvent blank.[4][7]

e The wavelength at which maximum absorbance is observed is the Amax for Atorvastatin in
that solvent. The reported Amax for Atorvastatin in methanol is typically around 241-247 nm.

[4181°]

Preparation of Calibration Curve

o From the standard stock solution (100 ug/mL), prepare a series of dilutions in the desired
concentration range (e.g., 2-10 pg/mL or 5-25 pg/mL) by transferring appropriate aliquots
into separate 10 mL volumetric flasks and diluting to the mark with the solvent.[2][6]

o Measure the absorbance of each solution at the determined Amax against the solvent blank.

» Plot a graph of absorbance versus concentration to obtain the calibration curve.

Preparation of Sample Solution (from Tablets)

» Weigh and finely powder twenty Atorvastatin tablets to determine the average weight.
o Accurately weigh a quantity of the tablet powder equivalent to 10 mg of Atorvastatin.
o Transfer the powder to a 100 mL volumetric flask.

e Add about 70 mL of the solvent and sonicate for 15 minutes to ensure complete dissolution
of the drug.

e Make up the volume to 100 mL with the solvent.
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« Filter the solution through a suitable filter paper (e.g., Whatman filter paper No. 41),
discarding the first few mL of the filtrate.[10]

» From the clear filtrate, make an appropriate dilution with the solvent to obtain a concentration
within the linearity range of the calibration curve.

» Measure the absorbance of the final sample solution at the Amax.

Calculation of Atorvastatin Content

The concentration of Atorvastatin in the sample solution can be calculated from the calibration
curve using the regression equation:

y=mx+c

Where:

y is the absorbance of the sample solution

m is the slope of the calibration curve

X is the concentration of the sample solution

c is the y-intercept of the calibration curve
The amount of Atorvastatin per tablet can then be calculated.

Method Validation

The developed UV-Visible spectrophotometric method should be validated according to ICH
guidelines for parameters such as linearity, accuracy, precision, limit of detection (LOD), and
limit of quantification (LOQ).[1][3]

Data Presentation
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Parameter

Reported Value (Methanol)

Reported Value (Ethanol)

Amax

241 nm, 244 nm, 247 nm, 266
nm[2][4][8][9]

244.2 nm[6]

Linearity Range

5-40 pg/mL, 4-32 pg/mL, 5-20
ug/mL[1][8][11]

2-10 pg/mL, 20-120 pg/mL[3]
[6]

Correlation Coefficient (R?)

0.9991[11]

0.9996[3]

Accuracy (% Recovery)

98-102%][11]

99.65% + 1.25[3]

Precision (%RSD)

< 2%[11]

Intra-day: 0.2598, Inter-day:
0.2987[3]

Limit of Detection (LOD)

1.0 pg/mL[8]

0.19872 pg/mL[3]

Limit of Quantification (LOQ)

3.0 pg/mLJ[8]

0.652387 pg/mL[3]
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Caption: Experimental workflow for UV-Visible spectrophotometric estimation of Atorvastatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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